![molecular formula C20H18N2O2 B2401120 4-[(1Z,4E)-5-(dimethylamino)-3-oxo-1-phenylpenta-1,4-dien-2-yl]oxybenzonitrile CAS No. 400080-26-4](/img/structure/B2401120.png)
4-[(1Z,4E)-5-(dimethylamino)-3-oxo-1-phenylpenta-1,4-dien-2-yl]oxybenzonitrile
Description
4-[(1Z,4E)-5-(dimethylamino)-3-oxo-1-phenylpenta-1,4-dien-2-yl]oxybenzonitrile, hereafter referred to as 4-DMA-OBN, is a relatively new synthetic molecule with potential applications in scientific research. This molecule is of interest due to its unique structural features and potential to act as a ligand in various biochemical and physiological processes. In
Scientific Research Applications
Dual Fluorescence Model Compound
The compound is a well-known model for dual fluorescence . In sufficiently polar solvents, it exhibits two distinct fluorescence emission bands . This property has made it a subject of interest for researchers studying fluorescence phenomena .
Transient Absorption Spectrum Analysis
The compound’s transient absorption (TA) spectrum in the visible range has been a subject of long-standing controversy . Recent studies have resolved this issue by calculating the TA spectrum based on nonadiabatic molecular dynamics simulations .
Nonlinear Optical Material
The compound has been synthesized and structurally characterized as a new D-π-A-π-D Nonlinear Optical material . This material can be utilized for both second and third-order nonlinear applications .
Solvent Polarity Indicator
Due to its dual fluorescence property, the compound can be used as an indicator of solvent polarity . The intensity ratio of the anomalous and normal bands increases with increasing solvent polarity .
Photophysics Research
The compound’s complex photophysics, despite its simple molecular structure, has long held the attention of spectroscopists and theoreticians . It has been used in research to understand the photophysical properties of similar compounds .
Molecular Dynamics Simulations
The compound has been used in nonadiabatic molecular dynamics simulations to study its TA spectrum . This has provided insights into the behavior of moderately large organic molecules .
properties
IUPAC Name |
4-[(1Z,4E)-5-(dimethylamino)-3-oxo-1-phenylpenta-1,4-dien-2-yl]oxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2/c1-22(2)13-12-19(23)20(14-16-6-4-3-5-7-16)24-18-10-8-17(15-21)9-11-18/h3-14H,1-2H3/b13-12+,20-14- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMIDGVQYIXVSIO-JBOXLTRLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C(=CC1=CC=CC=C1)OC2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C(=O)/C(=C/C1=CC=CC=C1)/OC2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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